Cas no 2171903-40-3 ({1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171903-40-3
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 6122492
• PubChem ID: 165862965
• Update Time: 2025-10-28

{1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1597109
• {[1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2171903-40-3

• Inchi： 1S/C11H22N4O/c1-5-9(2)15-11(6-7-16-4)10(8-12-3)13-14-15/h9,12H,5-8H2,1-4H3
• InChI Key： NYMPIKOOFSCRAC-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CNC)N=NN1C(C)CC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Additional information on {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No. 2171903-40-3: {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS No. 2171903-40-3, named {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with a complex structure. This compound belongs to the class of amines and contains a triazole ring, which is a five-membered heterocyclic aromatic ring consisting of nitrogen atoms. The presence of the triazole ring and the substituents attached to it makes this compound unique and potentially valuable in various applications.

Triazoles are well-known for their versatility in organic chemistry and are often used as building blocks in drug design and material synthesis. The butan-2-yl group attached to the triazole ring adds steric bulk, which can influence the compound's reactivity and solubility properties. Additionally, the 2-methoxyethyl substituent introduces an ether functional group, which can enhance the compound's ability to form hydrogen bonds or participate in other non-covalent interactions. These features make this compound a promising candidate for applications in medicinal chemistry, particularly in the development of bioactive molecules.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. For instance, researchers have explored the use of triazoles as scaffolds for designing inhibitors of various enzymes, including kinases and proteases. The {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure suggests that it could potentially act as a ligand for protein targets due to its ability to form multiple interaction points with biological macromolecules.

Moreover, the methylamine group present in this compound can serve as a nucleophilic site, enabling further chemical modifications. This makes the compound versatile for use in click chemistry reactions or other post-synthesis functionalization strategies. Recent advancements in click chemistry have emphasized the importance of such reactive groups in constructing complex molecular architectures efficiently.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic substitution and cycloaddition reactions. The incorporation of the triazole ring typically involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a well-established method in organic synthesis. The addition of substituents like butan-2-yl and 2-methoxyethyl can be achieved through standard alkylation or alkoxylation reactions.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 306 g/mol, and it has a melting point that falls within the range typical for organic compounds with similar structures. The presence of both hydrophilic (ether group) and hydrophobic (butanoyl group) moieties suggests that this compound may exhibit moderate solubility in both polar and non-polar solvents.

From an environmental standpoint, understanding the fate and transport of such compounds is crucial. Recent research has focused on predicting the environmental behavior of organic compounds using computational models. These models suggest that compounds with structures similar to {1-(butan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4